
An In-depth Technical Guide to 2-Bromo-1,3-
butadiene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-1,3-butadiene

Cat. No.: B159164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Bromo-1,3-butadiene (CAS

Number: 1822-86-2), a halogenated diene of interest in organic synthesis.[1] This document

details its chemical and physical properties, provides insights into its synthesis and reactivity,

and outlines essential safety and handling information. The guide is intended to serve as a

valuable resource for researchers and professionals in chemistry and drug development,

facilitating the safe and effective use of this versatile chemical intermediate.

Chemical and Physical Properties
2-Bromo-1,3-butadiene, also known as bromoprene, is a volatile, colorless liquid at room

temperature. Its key physical and chemical properties are summarized in the tables below,

compiled from various chemical data sources.

Table 1: General Properties of 2-Bromo-1,3-butadiene
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Property Value

CAS Number 1822-86-2

Molecular Formula C₄H₅Br

Molecular Weight 132.99 g/mol

IUPAC Name 2-bromobuta-1,3-diene

Synonyms Bromoprene, 2-Bromobuta-1,3-diene

Table 2: Physical Properties of 2-Bromo-1,3-butadiene
Property Value

Boiling Point ~104.2 °C (estimated)

Density ~1.397 g/cm³

Refractive Index ~1.499

Synthesis of 2-Bromo-1,3-butadiene
The synthesis of 2-Bromo-1,3-butadiene can be achieved through several routes, with the

hydrobromination of vinylacetylene being a prominent method. Another viable pathway involves

the dehydrobromination of dibromobutenes.

Synthesis from Vinylacetylene
A common laboratory-scale synthesis involves the reaction of vinylacetylene with concentrated

aqueous hydrogen bromide in the presence of a copper(I) bromide catalyst. This method

provides a direct route to 2-bromo-1,3-butadiene.

Materials:

Vinylacetylene

Concentrated aqueous hydrogen bromide (48%)

Copper(I) bromide
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Diethyl ether

Anhydrous magnesium sulfate

Sodium bicarbonate solution (saturated)

Procedure:

A mixture of concentrated aqueous hydrogen bromide and copper(I) bromide is prepared in a

reaction vessel equipped with a stirrer and cooled in an ice bath.

Vinylacetylene is then slowly bubbled through the stirred solution. The reaction is typically

exothermic and the temperature should be maintained below 10 °C.

After the addition of vinylacetylene is complete, the reaction mixture is stirred for an

additional period at room temperature to ensure complete reaction.

The reaction mixture is then extracted with diethyl ether.

The combined organic extracts are washed with a saturated sodium bicarbonate solution to

neutralize any remaining acid, followed by a wash with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed by distillation under reduced pressure to yield crude 2-bromo-1,3-butadiene.

Further purification can be achieved by fractional distillation.

Synthesis via Dehydrobromination
An alternative synthesis route involves the dehydrobromination of 1,4-dibromo-2-butene or 3,4-

dibromo-1-butene. This elimination reaction is typically carried out using a strong base.
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Caption: Dehydrobromination routes to 2-Bromo-1,3-butadiene.

Reactivity and Applications
2-Bromo-1,3-butadiene is a conjugated diene and, as such, participates in a variety of

chemical reactions. Its reactivity is influenced by the presence of the bromine atom.

Diels-Alder Reactions
As a conjugated diene, 2-bromo-1,3-butadiene can undergo [4+2] cycloaddition reactions,

commonly known as Diels-Alder reactions, with various dienophiles to form six-membered

rings. The bromine substituent can influence the regioselectivity and stereoselectivity of these

reactions.
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Caption: General scheme of a Diels-Alder reaction involving 2-Bromo-1,3-butadiene.

Polymerization
Substituted butadienes are important monomers in the synthesis of polymers with specialized

properties. 2-Bromo-1,3-butadiene can be polymerized, or copolymerized with other

monomers, to produce brominated polymers. These polymers may exhibit enhanced flame

retardancy or can be functionalized further via reactions of the bromine atom.

Analytical Data
The structure of 2-Bromo-1,3-butadiene can be confirmed using various spectroscopic

techniques.

Table 3: Spectroscopic Data for 2-Bromo-1,3-butadiene
Technique Key Features

¹H NMR Signals corresponding to vinyl protons.

IR Spectroscopy
Characteristic peaks for C=C stretching of the

diene system and C-Br stretching.

Mass Spectrometry

Molecular ion peak corresponding to the

molecular weight, and a characteristic isotopic

pattern due to the presence of bromine.
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Safety and Handling
While specific toxicity data for 2-bromo-1,3-butadiene is limited, it should be handled with

care, assuming it has hazards similar to other halogenated hydrocarbons and its parent

compound, 1,3-butadiene. 1,3-Butadiene is classified as a known human carcinogen.[2]

Hazard Summary
Flammability: Expected to be a flammable liquid.

Toxicity: Likely to be toxic upon inhalation, ingestion, and skin contact. Halogenated

hydrocarbons can cause damage to the liver, kidneys, and central nervous system.[3]

Irritation: May cause irritation to the skin, eyes, and respiratory tract.

Recommended Handling Procedures
Engineering Controls: Work in a well-ventilated fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile or neoprene).

Use safety goggles or a face shield to protect the eyes.

A lab coat should be worn to protect clothing and skin.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep the container tightly closed.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Handling 2-Bromo-1,3-butadiene
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Caption: Recommended safety workflow for handling 2-Bromo-1,3-butadiene.

Conclusion
2-Bromo-1,3-butadiene is a valuable reagent in organic synthesis, offering a versatile platform

for the construction of complex molecules through reactions such as the Diels-Alder

cycloaddition and for the development of novel polymers. A thorough understanding of its

properties, synthesis, and reactivity, coupled with stringent adherence to safety protocols, is

essential for its effective and safe utilization in a research and development setting. This guide

provides a foundational resource to assist scientists in their work with this important chemical

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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